Cas no 1838-94-4 (2-methyl-2-vinyloxirane)

• Product Name: 2-methyl-2-vinyloxirane
• CAS No: 1838-94-4
• MF: C₅H₈O
• MW: 84.1164216995239
• MDL: MFCD00075225
• CID: 83974
• PubChem ID: 24860921
• Update Time: 2025-06-12

2-methyl-2-vinyloxirane Chemical and Physical Properties

Names and Identifiers

• 2-methyl-2-vinyloxirane
• Isoprene monoxide
• (R,S)-2-Methyl-2-vinyl-oxirane
• (RS)-1,2-Epoxy-2-methyl-3-buten
• 1,2-epoxy-2-methyl-3-butene
• 1-Butene,3,4-epoxy-3-methyl
• 2-Ethenyl-2-methyloxirane
• 2-Methyl-2-vinyloxacyclopropane
• 2-Vinyl-2-methyloxirane
• 3,4-epoxy-3-methyl-1-butene
• 3-methyl-3,4-epoxy-1-butene
• isoprene monoepoxide
• Oxirane,2-ethenyl-2-methyl
• 2-Vinylpropylene oxide
• 3-Methyl-3,4-oxido-1-butene
• Isoprene epoxide
• Isoprene oxide
• NSC 48598
• Methyl-2-vinyloxir
• Oxirane,2-ethenyl-2-methyl-
• UNII-O364AQJ1K5
• J-640425
• NSC-48598
• DTXSID701031061
• CCRIS 5685
• 1838-94-4
• AKOS015903306
• 2-Methyl-2-vinyloxirane, 95%
• 4,4,4-3FmEt-1-(2-furyl)-1,3-butandione
• EN300-130159
• Q27285260
• O364AQJ1K5
• MFCD00075225
• J-640426
• J-800023
• NSC48598
• Z1255379160
• 2-methyl-2-vinyl-oxirane
• NS00121452
• Oxirane, 2-ethenyl-2-methyl-
• 3,4-EPOXY-3-METHYL-1-BUTENE, (+/-)-
• DB-116772

• MDL： MFCD00075225
• Inchi： 1S/C5H8O/c1-3-5(2)4-6-5/h3H,1,4H2,2H3
• InChI Key： FVCDMHWSPLRYAB-UHFFFAOYSA-N
• SMILES： O1CC1(C=C)C
• BRN： 104216

Computed Properties

• Exact Mass: 84.05750
• Monoisotopic Mass: 84.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 1
• Complexity: 78
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.7
• Topological Polar Surface Area: 12.5A^2

Experimental Properties

• Color/Form: liquid
• Density: 0.8592 g/cm3 (20 ºC)
• Boiling Point: 80-82 ºC
• Flash Point: -7.8±0.0 ºC,
• Refractive Index: 1.4260 (20 ºC)
• Solubility: Slightly soluble (23 g/l) (25 º C),
• Water Partition Coefficient: Slightly soluble in water.
• PSA: 12.53000
• LogP: 0.96130
• Solubility: Slightly soluble in water

2-methyl-2-vinyloxirane Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H225,H315,H319,H335
• Warning Statement： P210,P261,P305+P351+P338
• Hazardous Material transportation number：UN 1993 3/PG 2
• WGK Germany：3
• Hazard Category Code： 11-36/37/38
• Safety Instruction： S16-S26-S33-S36/37/39
• Hazardous Material Identification：
• HazardClass：3
• PackingGroup：II
• Risk Phrases：R11; R36/37/38
• Packing Group：II
• Safety Term：S16;S26;S33;S36/37/39
• Packing Group：II
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Material Chemicals High Polymer Materials

Additional information on 2-methyl-2-vinyloxirane

Comprehensive Overview of 2-Methyl-2-vinyloxirane (CAS No. 1838-94-4): Properties, Applications, and Industry Insights

2-Methyl-2-vinyloxirane (CAS No. 1838-94-4), also known as isoprene monoxide, is a versatile epoxide compound with significant applications in polymer chemistry and specialty materials. Its molecular structure combines a reactive oxirane ring with a vinyl group, making it a valuable intermediate for synthesizing adhesives, coatings, and elastomers. This article explores its physicochemical properties, industrial uses, and emerging trends aligned with sustainability and green chemistry—topics highly searched in AI-driven research platforms.

The compound’s low molecular weight (98.14 g/mol) and boiling point of ~110°C contribute to its ease of handling in controlled environments. Recent studies highlight its role in bio-based polymers, a trending topic among researchers seeking alternatives to petroleum-derived materials. For instance, 2-methyl-2-vinyloxirane can be copolymerized with lactides to enhance biodegradability—addressing frequent Google queries like "sustainable epoxy monomers" or "green polymer additives."

In the pharmaceutical sector, derivatives of CAS 1838-94-4 are investigated for drug delivery systems due to their tunable hydrophobicity. This aligns with the growing demand for targeted therapeutics, a hotspot in PubMed and SciHub searches. Its crosslinking potential also makes it relevant in 3D printing resins, another frequently searched term in material science forums.

From an SEO perspective, incorporating long-tail keywords like "2-methyl-2-vinyloxirane synthesis protocol" or "CAS 1838-94-4 safety data sheet" caters to niche audiences. Analytical techniques such as GC-MS and NMR for characterizing this compound are often queried, reflecting its technical complexity. Notably, its storage stability under nitrogen—a detail emphasized in patent literature—addresses common user concerns about shelf life.

Innovations in catalytic epoxidation have renewed interest in 1838-94-4, particularly for reducing energy consumption—a key focus in ACS Sustainable Chemistry journals. This positions the compound as relevant to circular economy discussions, a trending topic in LinkedIn industry groups. Furthermore, its compatibility with UV-curable systems answers frequent search queries about fast-curing coatings.

To summarize, 2-methyl-2-vinyloxirane bridges traditional chemistry and modern sustainability demands. Its dual functionality—as a reactive monomer and crosslinker—ensures continued relevance in academic and industrial settings, while SEO-optimized terms like "high-purity 1838-94-4 suppliers" connect technical content with commercial needs. Future research may explore its enzyme-catalyzed reactions, a burgeoning area in biocatalysis searches.